RdRP-IN-3

• Molecular Formula: C25H21N3O4
• Molecular Weight: 427.5 g/mol
• IUPAC Name: (3R)-11-hydroxy-2-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenyl)-5-oxa-1,2,8-triazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-9,12-dione
• InChI: InChI=1S/C25H21N3O4/c29-20-11-12-27-23(24(20)30)25(31)26-13-14-32-15-21(26)28(27)22-18-7-3-1-5-16(18)9-10-17-6-2-4-8-19(17)22/h1-12,21-22,30H,13-15H2/t21-/m1/s1
• InChI Key: IEGBSIJWHKBVKY-OAQYLSRUSA-N
• Isomeric SMILES: C1COC[C@@H]2N1C(=O)C3=C(C(=O)C=CN3N2C4C5=CC=CC=C5C=CC6=CC=CC=C46)O
• Canonical SMILES: C1COCC2N1C(=O)C3=C(C(=O)C=CN3N2C4C5=CC=CC=C5C=CC6=CC=CC=C46)O

Description

RdRP-IN-3 is a compound that targets the RNA-dependent RNA polymerase (RdRP) enzyme, which is crucial for the replication of RNA viruses. This enzyme is essential for the transcription and replication of the viral RNA genome, making it a prime target for antiviral drug development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of RdRP-IN-3 typically involves multiple steps, including the formation of key intermediates through various organic reactions. The exact synthetic route can vary, but it often includes steps such as nucleophilic substitution, oxidation, and cyclization reactions. Specific reagents and catalysts are used to facilitate these reactions under controlled conditions .

Industrial Production Methods

Industrial production of this compound involves scaling up the laboratory synthesis to a larger scale. This requires optimization of reaction conditions to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and reproducibility .

Chemical Reactions Analysis

Types of Reactions

RdRP-IN-3 undergoes various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states.

Reduction: Reduction of functional groups to lower oxidation states.

Substitution: Replacement of one functional group with another.

• Cyclization